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Compound of Interest

Compound Name: 3-Methoxy-2-nitrobenzonitrile

Cat. No.: B136439

An In-depth Technical Guide to 3-Methoxy-2-nitrobenzonitrile

This guide provides an overview of the fundamental physicochemical properties of 3-Methoxy-
2-nitrobenzonitrile, tailored for researchers, scientists, and professionals in drug
development.

Core Molecular Data

3-Methoxy-2-nitrobenzonitrile is an organic compound featuring methoxy, nitro, and nitrile
functional groups attached to a benzene ring. These functional groups make it a potential
building block in the synthesis of more complex molecules in medicinal chemistry and materials
science.

Quantitative Physicochemical Data

The fundamental molecular properties of 3-Methoxy-2-nitrobenzonitrile are summarized in
the table below.
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Property Value Source
Molecular Formula CsHeN20s3 [1112]
Molecular Weight 178.15 g/mol [1]
IUPAC Name 3-methoxy-2-nitrobenzonitrile [1]

CAS Number 142596-50-7 [1][3]

Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis, purification, and analysis of 3-
Methoxy-2-nitrobenzonitrile are typically found in peer-reviewed scientific literature or
detailed chemical synthesis databases. A generalized workflow for its preparation and
characterization is presented below. The synthesis would likely involve the nitration of a
methoxybenzonitrile precursor or the cyanation of a methoxynitrobenzene derivative, followed
by purification and analytical confirmation.

Conceptual Workflow for Synthesis and Analysis

The following diagram illustrates a logical workflow for the synthesis and characterization of 3-
Methoxy-2-nitrobenzonitrile. This process outlines the key stages from starting materials to
the confirmation of the final product's identity and purity.

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis and analysis of 3-Methoxy-2-
nitrobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b136439#3-methoxy-2-nitrobenzonitrile-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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